Cas no 1554970-16-9 (4’-Bromo-2’-fluoro-2-hydroxyacetophenone)

4’-Bromo-2’-fluoro-2-hydroxyacetophenone is a fluorinated and brominated acetophenone derivative with significant utility in synthetic organic chemistry. Its key structural features—a bromo substituent at the 4’ position and a fluoro group at the 2’ position—enhance its reactivity in cross-coupling reactions and electrophilic substitutions. The hydroxyl and acetyl functional groups further enable diverse transformations, making it a versatile intermediate for pharmaceuticals, agrochemicals, and specialty materials. The compound’s high purity and stability under standard conditions ensure reliable performance in multi-step syntheses. Its well-defined reactivity profile facilitates precise modifications, supporting applications in drug discovery and fine chemical development.
4’-Bromo-2’-fluoro-2-hydroxyacetophenone structure
1554970-16-9 structure
Product name:4’-Bromo-2’-fluoro-2-hydroxyacetophenone
CAS No:1554970-16-9
MF:C8H6BrFO2
MW:233.034445285797
MDL:MFCD24342285
CID:4609621

4’-Bromo-2’-fluoro-2-hydroxyacetophenone Chemical and Physical Properties

Names and Identifiers

    • 4’-Bromo-2’-fluoro-2-hydroxyacetophenone
    • MDL: MFCD24342285
    • Inchi: 1S/C8H6BrFO2/c9-5-1-2-6(7(10)3-5)8(12)4-11/h1-3,11H,4H2
    • InChI Key: SARPHBFQOGMDOC-UHFFFAOYSA-N
    • SMILES: C(=O)(C1=CC=C(Br)C=C1F)CO

4’-Bromo-2’-fluoro-2-hydroxyacetophenone Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D777559-1g
4'-Bromo-2'-fluoro-2-hydroxyacetophenone
1554970-16-9 95%
1g
$745 2023-09-03
eNovation Chemicals LLC
D777559-1g
4'-Bromo-2'-fluoro-2-hydroxyacetophenone
1554970-16-9 95%
1g
$715 2025-02-19
SHANG HAI SHAO YUAN SHI JI Co., Ltd.
SY131006-1g
4’-Bromo-2’-fluoro-2-hydroxyacetophenone
1554970-16-9 ≥95%
1g
¥5500.00 2024-08-09

Additional information on 4’-Bromo-2’-fluoro-2-hydroxyacetophenone

Introduction to 4’-Bromo-2’-fluoro-2-hydroxyacetophenone (CAS No. 1554970-16-9)

4’-Bromo-2’-fluoro-2-hydroxyacetophenone, identified by the Chemical Abstracts Service Number (CAS No.) 1554970-16-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of acetophenone derivatives, characterized by its unique structural features that include both bromine and fluorine substituents. These elements contribute to its distinct chemical properties, making it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular structure of 4’-Bromo-2’-fluoro-2-hydroxyacetophenone consists of a benzene ring substituted with a hydroxyl group at the 2-position, a bromine atom at the 4-position, and a fluorine atom at the 2'-position of the acetophenone moiety. This arrangement imparts both electronic and steric effects that influence its reactivity and interaction with biological targets. The presence of the hydroxyl group enhances its solubility in polar solvents, while the bromine and fluorine atoms provide handles for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings.

In recent years, 4’-Bromo-2’-fluoro-2-hydroxyacetophenone has been explored as a key intermediate in the synthesis of various pharmacologically active compounds. Its versatility in serving as a building block for more complex molecules has made it particularly useful in drug discovery programs targeting neurological disorders, inflammatory diseases, and cancer. The fluorine atom, in particular, is known to enhance metabolic stability and binding affinity, which are critical factors in medicinal chemistry.

One of the most compelling aspects of 4’-Bromo-2’-fluoro-2-hydroxyacetophenone is its role in the development of small-molecule inhibitors. Researchers have leveraged its structure to create novel compounds that modulate enzyme activity and receptor interactions. For instance, studies have demonstrated its utility in generating inhibitors of kinases and other enzymes involved in signal transduction pathways. These inhibitors have shown promise in preclinical models for conditions such as Alzheimer's disease and rheumatoid arthritis.

Moreover, the incorporation of 4’-Bromo-2’-fluoro-2-hydroxyacetophenone into libraries of compounds has enabled high-throughput screening campaigns aimed at identifying lead candidates for further optimization. The compound's ability to undergo selective modifications allows chemists to fine-tune its properties, such as potency, selectivity, and pharmacokinetic profiles. This adaptability has been instrumental in accelerating the discovery process for new therapeutic agents.

Recent advancements in synthetic methodologies have further expanded the applications of 4’-Bromo-2’-fluoro-2-hydroxyacetophenone. Techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient and scalable production of derivatives derived from this intermediate. These innovations have not only improved yield but also reduced reaction times, making it more feasible to explore complex molecular architectures.

The agrochemical sector has also recognized the potential of 4’-Bromo-2’-fluoro-2-hydroxyacetophenone as a precursor for developing novel pesticides and herbicides. Its structural features make it well-suited for designing compounds that interact with biological targets in plants and pests while maintaining environmental safety. By modifying its chemical skeleton, researchers aim to create agrochemicals with enhanced efficacy and reduced toxicity.

In conclusion, 4’-Bromo-2’-fluoro-2-hydroxyacetophenone (CAS No. 1554970-16-9) represents a versatile and valuable compound in modern chemical synthesis. Its unique structural attributes enable diverse applications across pharmaceuticals and agrochemicals, driven by ongoing research into its reactivity and biological interactions. As synthetic chemistry continues to evolve, the role of intermediates like this one will undoubtedly expand, contributing to breakthroughs in drug discovery and agricultural innovation.

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Amadis Chemical Company Limited
(CAS:1554970-16-9)4’-Bromo-2’-fluoro-2-hydroxyacetophenone
A921704
Purity:99%
Quantity:1g
Price ($):690.0